Cas no 1805477-57-9 (2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol)

2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol is a versatile brominated and trifluoromethyl-substituted aromatic compound with a reactive benzyl alcohol functional group. Its distinct structure, featuring both an amino group and electron-withdrawing substituents (bromo and trifluoromethyl), makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective derivatization, enabling applications in cross-coupling reactions, nucleophilic substitutions, and catalyst design. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino and hydroxyl groups provide additional reactivity for further modifications. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.
2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol structure
1805477-57-9 structure
Product Name:2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol
CAS No:1805477-57-9
MF:C8H7BrF3NO
MW:270.046491861343
CID:4963888
Update Time:2025-05-20

2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol
    • Inchi: 1S/C8H7BrF3NO/c9-6-5(8(10,11)12)2-1-4(3-14)7(6)13/h1-2,14H,3,13H2
    • InChI Key: OSCRNDKCTXSMMT-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(CO)C=CC=1C(F)(F)F)N

Computed Properties

  • Exact Mass: 268.96631 g/mol
  • Monoisotopic Mass: 268.96631 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.2
  • Molecular Weight: 270.05

2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014001019-1g
2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol
1805477-57-9 97%
1g
1,549.60 USD 2021-06-22

Additional information on 2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol

Introduction to 2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol (CAS No. 1805477-57-9)

2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1805477-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl alcohols, characterized by its aromatic benzyl backbone substituted with amino, bromo, and trifluoromethyl functional groups. The strategic arrangement of these substituents imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol positions it as a versatile building block for drug discovery initiatives. The presence of a bromine atom at the 3-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. Concurrently, the trifluoromethyl group appended to the 4-position serves to improve metabolic stability and binding affinity in target proteins, a critical factor in optimizing pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced lipophilicity and resistance to enzymatic degradation. 2-Amino-3-bromo-4-(trifluoromethyl)benzyl alcohol exemplifies this trend, as its trifluoromethyl moiety is frequently incorporated into drug candidates targeting neurological disorders, cancer therapeutics, and anti-inflammatory agents. The amino group further extends its utility, allowing for further derivatization into amides, sulfonamides, or other pharmacophores essential for modulating biological activity.

Current research highlights the compound's role in developing novel inhibitors of kinases and proteases. For instance, studies have demonstrated that benzyl alcohol derivatives can serve as potent scaffolds for small-molecule inhibitors targeting aberrant signaling pathways in cancer cells. The bromine substituent facilitates palladium-catalyzed reactions that introduce additional functional groups, enabling fine-tuning of molecular properties such as solubility and bioavailability. This adaptability makes 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol an indispensable asset in medicinal chemistry libraries.

The trifluoromethyl group's electron-withdrawing nature not only enhances binding interactions but also influences the electronic distribution across the aromatic ring. This characteristic is leveraged in designing molecules with optimal hydrogen bonding capabilities or hydrophobic interactions with biological targets. Furthermore, the compound's stability under various reaction conditions makes it suitable for multi-step syntheses without significant degradation, streamlining the development process for new therapeutic agents.

Advances in computational chemistry have further underscored the significance of 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol as a lead compound. Molecular modeling studies indicate that its structure aligns well with binding pockets in enzymes and receptors, suggesting potential applications in allosteric modulation. Such insights are derived from high-throughput virtual screening efforts that prioritize compounds with specific structural motifs for further experimental validation.

In clinical research contexts, analogs of 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol have been investigated for their efficacy in treating inflammatory diseases and infectious conditions. The combination of amino and bromo substituents allows for selective interactions with cellular receptors while minimizing off-target effects. Preclinical trials have shown promising results in models of autoimmune disorders, where modulating key inflammatory pathways leads to reduced symptomatology without systemic toxicity.

The synthesis of 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol typically involves multi-step organic transformations starting from commercially available precursors such as 3-bromobenzaldehyde or 4-trifluoromethylphenol. Key steps include nucleophilic addition followed by bromination and subsequent reduction to yield the desired benzyl alcohol derivative. Optimizing reaction conditions—such as temperature control and catalyst selection—is crucial to achieving high yields and purity levels required for pharmaceutical applications.

The growing demand for fluorinated compounds has prompted innovations in synthetic methodologies tailored to 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol production. Continuous flow chemistry techniques have been employed to enhance scalability while maintaining reproducibility across batches. These advancements address challenges associated with traditional batch processing methods, particularly regarding waste management and energy efficiency.

Ethical considerations in drug development necessitate rigorous safety evaluations before transitioning from bench-scale synthesis to industrial production. Toxicological assessments focus on assessing potential hepatotoxicity or nephrotoxicity arising from prolonged exposure to metabolites derived from 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol or its pharmaceutical derivatives. Such evaluations adhere to international guidelines ensuring patient safety throughout the drug lifecycle.

The future prospects of 2-amino-3-bromo-4-(trifluoromethyl)benzyl alcohol extend beyond current therapeutic applications into emerging fields like precision medicine and gene therapy modalities where tailored molecular constructs play a pivotal role. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced therapeutic profiles suitable for personalized treatment strategies.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.